molecular formula C14H14F2N2O3 B2803587 1-(2,6-Difluorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea CAS No. 1226441-65-1

1-(2,6-Difluorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea

Cat. No.: B2803587
CAS No.: 1226441-65-1
M. Wt: 296.274
InChI Key: TUZNAMMMBBADND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound involves the photoredox-catalyzed hydroxymethylation of voriconazole (VN) , resulting in a hydroxymethylated derivative (VN-CH2OH). Subsequent oxidation of the CH2OH group yields 1-(2,6-Difluorophenyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea (VN-CHO) .


Physical and Chemical Properties Analysis

  • Melting Point : Approximately 39-42°C .

Scientific Research Applications

Synthesis and Chemical Properties

  • Research on pyrimidine derivatives based on ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxopropionates and urea reveals the potential of fluoro-containing compounds in synthesizing complex molecules, showcasing regioselective condensation and cyclization under specific conditions (Goryaeva et al., 2009).
  • Investigations into the crystal structure of compounds similar to the one of interest show how specific substituents influence molecular conformation and intermolecular interactions, highlighting the importance of structural analysis in chemical research (Cho et al., 2015).

Biological Activity

  • Some studies focus on the antimicrobial and antifungal activities of fluoro-containing urea derivatives, indicating their potential in developing new therapeutic agents (Sujatha et al., 2019).
  • The role of urea derivatives in plant growth regulation and their effects on microbial growth have been explored, suggesting applications in agriculture and biocontrol (Xin-jian et al., 2006).

Material Science and Corrosion Inhibition

  • Urea derivatives are also investigated for their corrosion inhibition performance, demonstrating the practical applications of these compounds in protecting materials from corrosion, which is crucial for industrial applications (Mistry et al., 2011).

Spectroscopic and Structural Analysis

  • Spectroscopic and diffractometric studies of polymorphic forms of related compounds offer insights into the challenges and techniques for characterizing solid-state forms of pharmaceuticals, which is essential for drug development and quality control (Vogt et al., 2013).

Properties

IUPAC Name

1-(2,6-difluorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14F2N2O3/c1-8-5-6-12(21-8)11(19)7-17-14(20)18-13-9(15)3-2-4-10(13)16/h2-6,11,19H,7H2,1H3,(H2,17,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TUZNAMMMBBADND-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(O1)C(CNC(=O)NC2=C(C=CC=C2F)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14F2N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.